Ethyl sorbate
Ethyl sorbate
Ethyl sorbate is an active compound for electroantennographic detection.
Ethyl sorbate has been reported to be found in sparkling wine, when sorbic acid is used as a preservative.
Ethyl sorbate, also known as ethyl sorbic acid or fema 2459, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl sorbate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl sorbate has been primarily detected in urine. Within the cell, ethyl sorbate is primarily located in the cytoplasm. Ethyl sorbate exists in all eukaryotes, ranging from yeast to humans.
Ethyl sorbate is a fatty acid ester obtained by formal condensation of the carboxy group of sorbic acid and the hydroxy group of ethanol. It has a role as a metabolite. It derives from a sorbic acid.
Ethyl sorbate has been reported to be found in sparkling wine, when sorbic acid is used as a preservative.
Ethyl sorbate, also known as ethyl sorbic acid or fema 2459, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl sorbate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl sorbate has been primarily detected in urine. Within the cell, ethyl sorbate is primarily located in the cytoplasm. Ethyl sorbate exists in all eukaryotes, ranging from yeast to humans.
Ethyl sorbate is a fatty acid ester obtained by formal condensation of the carboxy group of sorbic acid and the hydroxy group of ethanol. It has a role as a metabolite. It derives from a sorbic acid.
Brand Name:
Vulcanchem
CAS No.:
2396-84-1
VCID:
VC21201877
InChI:
InChI=1S/C8H12O2/c1-3-5-6-7-8(9)10-4-2/h3,5-7H,4H2,1-2H3/b5-3+,7-6+
SMILES:
CCOC(=O)C=CC=CC
Molecular Formula:
C8H12O2
Molecular Weight:
140.18 g/mol
Ethyl sorbate
CAS No.: 2396-84-1
Cat. No.: VC21201877
Molecular Formula: C8H12O2
Molecular Weight: 140.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl sorbate is an active compound for electroantennographic detection. Ethyl sorbate has been reported to be found in sparkling wine, when sorbic acid is used as a preservative. Ethyl sorbate, also known as ethyl sorbic acid or fema 2459, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl sorbate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl sorbate has been primarily detected in urine. Within the cell, ethyl sorbate is primarily located in the cytoplasm. Ethyl sorbate exists in all eukaryotes, ranging from yeast to humans. Ethyl sorbate is a fatty acid ester obtained by formal condensation of the carboxy group of sorbic acid and the hydroxy group of ethanol. It has a role as a metabolite. It derives from a sorbic acid. |
|---|---|
| CAS No. | 2396-84-1 |
| Molecular Formula | C8H12O2 |
| Molecular Weight | 140.18 g/mol |
| IUPAC Name | ethyl (2E,4E)-hexa-2,4-dienoate |
| Standard InChI | InChI=1S/C8H12O2/c1-3-5-6-7-8(9)10-4-2/h3,5-7H,4H2,1-2H3/b5-3+,7-6+ |
| Standard InChI Key | OZZYKXXGCOLLLO-TWTPFVCWSA-N |
| Isomeric SMILES | CCOC(=O)/C=C/C=C/C |
| SMILES | CCOC(=O)C=CC=CC |
| Canonical SMILES | CCOC(=O)C=CC=CC |
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